Cas no 2172479-16-0 (7-(2-fluoro-4-methylphenyl)-1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one)

7-(2-Fluoro-4-methylphenyl)-1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one is a fluorinated tetrahydroquinoxalinone derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structural features, including the 2-fluoro-4-methylphenyl moiety and the tetrahydroquinoxalin-2-one core, suggest utility as an intermediate or scaffold in the synthesis of bioactive compounds. The fluorine substitution enhances metabolic stability and binding affinity, while the methyl group may improve lipophilicity. This compound is of interest for exploring structure-activity relationships in drug discovery, particularly for targets requiring rigid, heterocyclic frameworks. Its well-defined purity and consistent synthesis make it suitable for high-precision research applications.
7-(2-fluoro-4-methylphenyl)-1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one structure
2172479-16-0 structure
Product Name:7-(2-fluoro-4-methylphenyl)-1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
CAS No:2172479-16-0
MF:C16H15FN2O
MW:270.301507234573
CID:6206825
PubChem ID:165557086
Update Time:2025-05-23

7-(2-fluoro-4-methylphenyl)-1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

    • 7-(2-fluoro-4-methylphenyl)-1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
    • 2172479-16-0
    • EN300-1586809
    • Inchi: 1S/C16H15FN2O/c1-10-3-5-12(13(17)7-10)11-4-6-14-15(8-11)19(2)16(20)9-18-14/h3-8,18H,9H2,1-2H3
    • InChI Key: DOIAMMOIPVFWLY-UHFFFAOYSA-N
    • SMILES: FC1C=C(C)C=CC=1C1C=CC2=C(C=1)N(C)C(CN2)=O

Computed Properties

  • Exact Mass: 270.11684127g/mol
  • Monoisotopic Mass: 270.11684127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 32.3Ų

7-(2-fluoro-4-methylphenyl)-1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1586809-0.05g
7-(2-fluoro-4-methylphenyl)-1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
2172479-16-0
0.05g
$1261.0 2023-06-04
Enamine
EN300-1586809-0.1g
7-(2-fluoro-4-methylphenyl)-1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
2172479-16-0
0.1g
$1320.0 2023-06-04
Enamine
EN300-1586809-0.25g
7-(2-fluoro-4-methylphenyl)-1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
2172479-16-0
0.25g
$1381.0 2023-06-04
Enamine
EN300-1586809-0.5g
7-(2-fluoro-4-methylphenyl)-1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
2172479-16-0
0.5g
$1440.0 2023-06-04
Enamine
EN300-1586809-1.0g
7-(2-fluoro-4-methylphenyl)-1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
2172479-16-0
1g
$1500.0 2023-06-04
Enamine
EN300-1586809-2.5g
7-(2-fluoro-4-methylphenyl)-1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
2172479-16-0
2.5g
$2940.0 2023-06-04
Enamine
EN300-1586809-5.0g
7-(2-fluoro-4-methylphenyl)-1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
2172479-16-0
5g
$4349.0 2023-06-04
Enamine
EN300-1586809-10.0g
7-(2-fluoro-4-methylphenyl)-1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
2172479-16-0
10g
$6450.0 2023-06-04
Enamine
EN300-1586809-50mg
7-(2-fluoro-4-methylphenyl)-1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
2172479-16-0
50mg
$1261.0 2023-09-24
Enamine
EN300-1586809-100mg
7-(2-fluoro-4-methylphenyl)-1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
2172479-16-0
100mg
$1320.0 2023-09-24

Additional information on 7-(2-fluoro-4-methylphenyl)-1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one

7-(2-Fluoro-4-Methylphenyl)-1-Methyl-1,2,3,4-Tetrahydroquinoxalin-2-One: A Comprehensive Overview

The compound CAS No. 2172479-16-0, also known as 7-(2-fluoro-4-methylphenyl)-1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one, is a highly specialized chemical entity with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of tetrahydroquinoxalines, which are known for their versatile applications in drug design due to their ability to form stable heterocyclic structures. The presence of a fluoro group at the 2-position and a methyl group at the 4-position on the phenyl ring introduces unique electronic and steric properties that make this compound particularly interesting for researchers.

Recent studies have highlighted the importance of tetrahydroquinoxalines in the development of kinase inhibitors and other bioactive molecules. The structure of 7-(2-fluoro-4-methylphenyl)-1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one allows for extensive functionalization and modulation of its pharmacokinetic properties. For instance, the methyl group at position 1 enhances lipophilicity, potentially improving absorption and bioavailability when used as a drug candidate.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient pathways for constructing such complex molecules. For example, the use of palladium-catalyzed coupling reactions has been reported to facilitate the formation of the phenyl ring substituents with high regioselectivity.

In terms of applications, this compound has shown promise in preclinical studies targeting various disease states. Its ability to modulate specific cellular pathways makes it a valuable tool in drug discovery programs focused on oncology and neurodegenerative diseases. Researchers have also explored its potential as a precursor for more complex molecules with enhanced therapeutic profiles.

From an environmental perspective, the synthesis and handling of CAS No. 2172479-16-0 must adhere to strict safety protocols to minimize any adverse impacts on ecosystems. The compound's biodegradability has been studied under controlled conditions, with results indicating moderate degradation rates under aerobic conditions.

In conclusion, 7-(2-fluoro-4-methylphenyl)-1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one represents a cutting-edge chemical entity with significant potential in pharmaceutical research. Its unique structure and functional groups provide researchers with a robust platform for developing innovative therapeutic agents while maintaining compliance with environmental and safety standards.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.